Cas no 65810-57-3 (4-Isoquinolinol, 1-phenyl-)

• Product Name: 4-Isoquinolinol, 1-phenyl-
• CAS No: 65810-57-3
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• CID: 1691809
• Update Time: 2024-09-02

4-Isoquinolinol, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinol, 1-phenyl-

• Inchi： 1S/C15H11NO/c17-14-10-16-15(11-6-2-1-3-7-11)13-9-5-4-8-12(13)14/h1-10,17H
• InChI Key： MVTFBDJNTKSOGL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)C2=C(C=CC=C2)C(O)=CN=1

Computed Properties

• Exact Mass: 221.08413

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Melting Point: 247-248 °C
• Boiling Point: 454.3±30.0 °C(Predicted)
• PSA: 33.12
• pka: 7.87±0.40(Predicted)